Cas no 61518-01-2 (Benzenemethanol, 2-(2-furanyl)-, methylcarbamate)

Benzenemethanol, 2-(2-furanyl)-, methylcarbamate structure
61518-01-2 structure
Product Name:Benzenemethanol, 2-(2-furanyl)-, methylcarbamate
CAS No:61518-01-2
MF:C13H15NO4
MW:249.262503862381
CID:476469
PubChem ID:71395040
Update Time:2025-04-19

Benzenemethanol, 2-(2-furanyl)-, methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-(2-furanyl)-, methylcarbamate
    • [2-(furan-2-yl)phenyl]methanol,methylcarbamic acid
    • DTXSID80816702
    • 61518-01-2
    • Methylcarbamic acid--[2-(furan-2-yl)phenyl]methanol (1/1)
    • Inchi: 1S/C11H10O2.C2H5NO2/c12-8-9-4-1-2-5-10(9)11-6-3-7-13-11;1-3-2(4)5/h1-7,12H,8H2;3H,1H3,(H,4,5)
    • InChI Key: WVPLCTIRAFGWQN-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=CC=CC=1CO.OC(NC)=O

Computed Properties

  • Exact Mass: 249.10015
  • Monoisotopic Mass: 249.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.7Ų

Experimental Properties

  • PSA: 82.7
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